Cas no 59477-63-3 (Cyclohexene, 4-isocyanato-1-methyl-)

• Product Name: Cyclohexene, 4-isocyanato-1-methyl-
• CAS No: 59477-63-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 338540
• PubChem ID: 21656922
• Update Time: 2025-04-19

Cyclohexene, 4-isocyanato-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-isocyanato-1-methyl-
• 4-isocyanato-1-methylcyclohexene
• 59477-63-3
• DTXSID00616625
• 4-Isocyanato-1-methylcyclohex-1-ene

• Inchi： 1S/C8H11NO/c1-7-2-4-8(5-3-7)9-6-10/h2,8H,3-5H2,1H3
• InChI Key： BOMDTEZQMUQCAI-UHFFFAOYSA-N
• SMILES： O=C=NC1CC=C(C)CC1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates